![molecular formula C9H5BrClNO2 B2354292 4-bromo-7-chloro-1H-indole-2-carboxylic acid CAS No. 383133-30-0](/img/structure/B2354292.png)
4-bromo-7-chloro-1H-indole-2-carboxylic acid
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Overview
Description
4-bromo-7-chloro-1H-indole-2-carboxylic acid is a derivative of indole . Indoles are a significant heterocyclic system in natural products and drugs . They play a main role in cell biology and have various biologically vital properties .
Physical And Chemical Properties Analysis
This compound is a powder with a molecular weight of 274.5 .Scientific Research Applications
Synthesis and Chemical Properties
4-bromo-7-chloro-1H-indole-2-carboxylic acid is explored in the context of synthesizing various indole derivatives. For instance, Schlosser, Ginanneschi, and Leroux (2006) detailed the synthesis of fluoroindolecarboxylic acids, highlighting the significance of substituents like bromo and chloro groups in such processes (Schlosser, Ginanneschi, & Leroux, 2006). Similarly, Huleatt et al. (2008) discussed the synthesis of bromo and dibrominated dihydroxyindole derivatives, emphasizing the role of bromo substituents in the development of valuable substrates for transition metal-mediated cross-coupling chemistry (Huleatt, Choo, Chua, & Chai, 2008).
Biological Activity and Pharmacological Potential
Narayana et al. (2009) explored the antimicrobial, antiinflammatory, and antiproliferative activities of heterocycles derived from nitro/fluoro/chloro/bromoindole-2-carbohydrazides, indicating the therapeutic potential of indole derivatives with halogen substituents (Narayana, Ashalatha, Raj, & Sarojini, 2009). This suggests the relevance of this compound in pharmacological research.
Chemical Reactivity and Applications
The reactivity of compounds like this compound in various chemical processes is also significant. Irikawa et al. (1989) demonstrated the conversion of similar indole derivatives with N-bromosuccinimide, hinting at the diverse chemical transformations possible with such compounds (Irikawa, Mutoh, Uehara, & Okumura, 1989).
Crystallography and Material Science
Pramanik, Pavan, and Guru Row (2017) investigated the crystal structures of isomeric compounds, including bromo and chloro benzoic acids, to understand the role of halogen bonds in determining packing preferences, which can be relevant for materials science and solid-state chemistry (Pramanik, Pavan, & Guru Row, 2017).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 4-bromo-7-chloro-1H-indole-2-carboxylic acid Indole derivatives, a group to which this compound belongs, are known to play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders, including cancer cells and microbes .
Mode of Action
The specific mode of action of This compound Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Biochemical Pathways
The biochemical pathways affected by This compound Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
The molecular and cellular effects of the action of This compound It’s worth noting that indole derivatives have been reported to show inhibitory activity against various viruses .
Properties
IUPAC Name |
4-bromo-7-chloro-1H-indole-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrClNO2/c10-5-1-2-6(11)8-4(5)3-7(12-8)9(13)14/h1-3,12H,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCWJJIDVAUSXQO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C=C(NC2=C1Cl)C(=O)O)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.50 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
383133-30-0 |
Source
|
Record name | 4-bromo-7-chloro-1H-indole-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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